3-imidazo[1,2-a]pyridin-2-yl-8-methoxy-2H-chromen-2-one

• IUPAC Name: 3-imidazo[1,2-a]pyridin-2-yl-8-methoxychromen-2-one
• InChI: InChI=1S/C17H12N2O3/c1-21-14-6-4-5-11-9-12(17(20)22-16(11)14)13-10-19-8-3-2-7-15(19)18-13/h2-10H,1H3
• InChI Key: PMNIHCHKFYGJLM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=O)C(=C2)C3=CN4C=CC=CC4=N3
• Molecular Formula: C17H12N2O3
• Molecular Weight: 292.29 g/mol

Description

Imidazo[1,2-a]pyridine is an important fused bicyclic 5–6 heterocycle. It is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. This moiety is also useful in material science because of its structural character.

Synthesis Analysis

The synthesis of this moiety from easily available chemicals is desirable due to its tremendous use in various branches of chemistry. Different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions have been employed for the synthesis of this scaffold.

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyridine consists of a fused bicyclic 5–6 heterocycle. It contains three carbon atoms, two nitrogen atoms, four hydrogen atoms, and two double bonds.

Chemical Reactions Analysis

The synthesis of imidazo[1,2-a]pyridines involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives. Other methods have included treating 2-aminopyridines with α-haloketones in polar organic solvents.

Physical And Chemical Properties Analysis

Imidazo[1,2-a]pyridine is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Imidazo[1,2-a]pyridines exhibit a wide range of bioactivities, making them attractive candidates for drug discovery. Researchers have explored their potential as:

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Materials Science and Optoelectronics

Imidazo[1,2-a]pyridines have great potential in materials science and optoelectronic applications. They contribute to:

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Fluorescent Probes and Imaging Agents

The imidazo[1,2-a]pyridine moiety serves as a valuable scaffold for:

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Pesticides and Fungicides

Imidazo[1,2-a]pyridines find applications in:

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Anti-Inflammatory Agents

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Antipsychotic Potential

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Mechanism of Action

Target of Action

Compounds with similar imidazo[1,2-a]pyridine structure have been reported to interact with a variety of targets, including γ-aminobutyric acid (gaba) receptors . These receptors play a crucial role in inhibitory neurotransmission in the central nervous system .

Mode of Action

Similar compounds, such as zolpidem, which contain an imidazo[1,2-a]pyridine structure, have been reported to exert their effects by blocking gaba receptors . This leads to an increase in inhibitory signals in the brain, which can result in sedative effects .

Biochemical Pathways

Given the potential interaction with gaba receptors, it can be inferred that this compound may influence the gabaergic neurotransmission pathway .

Result of Action

Compounds with similar structures have been reported to exhibit a broad spectrum of biological activities, including antibacterial, antifungal, antiviral, and anti-inflammatory effects .

Future Directions

The development of new methods for the synthesis of imidazo[1,2-a]pyridin-3-yl-acetic acids, which allow obtaining the target products in one synthetic stage with high yields, is an urgent task. Multicomponent reactions represent an effective tool for approaching this problem.